N-(1H-Benzimidazol-2-ylmethyl)imidazo[1,2-b]pyridazine-6-carboxamide

• IUPAC Name: N-(1H-benzimidazol-2-ylmethyl)imidazo[1,2-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C15H12N6O/c22-15(12-5-6-14-16-7-8-21(14)20-12)17-9-13-18-10-3-1-2-4-11(10)19-13/h1-8H,9H2,(H,17,22)(H,18,19)
• InChI Key: CYUFFOIDMZORLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CNC(=O)C3=NN4C=CN=C4C=C3
• Molecular Formula: C15H12N6O
• Molecular Weight: 292.30 g/mol
• CAS No.: 2415621-08-6

Description

Benzimidazole is a type of organic compound that’s made up of a fusion of benzene and imidazole. It’s a heterocyclic aromatic compound that’s known for its wide range of chemical and biological properties.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the reaction of o-phenylenediamine with carboxylic acids. Other methods include the reaction of o-nitroaniline with aldehydes or ketones followed by reduction.

Molecular Structure Analysis

The benzimidazole ring system is planar and often forms part of larger ring systems. It contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazole compounds can undergo a variety of chemical reactions, including alkylation, acylation, and halogenation. They can also act as ligands in the formation of complexes with various metal ions.

Physical and Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It’s an amphoteric compound, meaning it can act as both an acid and a base.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on their structure and the type of biological activity they exhibit. For example, some benzimidazole derivatives show antibacterial, antifungal, antiviral, and antitumor activities.

Safety and Hazards

The safety and hazards associated with benzimidazole compounds can vary depending on their specific structure. Some benzimidazole derivatives are used as drugs and are generally safe for human use under the right conditions, while others may be harmful or toxic.

Future Directions

Given the wide range of biological activities exhibited by benzimidazole derivatives, there’s significant interest in developing new drugs based on this moiety. Future research will likely focus on synthesizing new benzimidazole derivatives and testing their biological activity.